1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine
Overview
Description
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as DFMDP, is a compound that has been the subject of recent scientific research due to its potential therapeutic applications. DFMDP is a piperazine derivative that has been synthesized through various methods and has shown promising results in animal studies.
Mechanism of Action
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is believed to exert its therapeutic effects through its action on the serotonergic system in the brain. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to bind to serotonin receptors, particularly the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine also has an inhibitory effect on the reuptake of serotonin, which increases the availability of serotonin in the synaptic cleft and enhances its neurotransmission.
Biochemical and Physiological Effects
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the alteration of brain activity. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been shown to increase the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are involved in the growth and survival of neurons. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Advantages and Limitations for Lab Experiments
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for serotonin receptors, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine also has some limitations, including its limited solubility in aqueous solutions, its short half-life in vivo, and the lack of standardized protocols for its use in animal studies.
Future Directions
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has several potential future directions for research, including the development of more efficient synthesis methods, the optimization of its therapeutic potential, and the exploration of its use as a radioligand for imaging studies. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine may also have potential applications in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to elucidate the mechanisms of action of 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine and to determine its safety and efficacy in human subjects.
Conclusion
In conclusion, 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine is a compound that has shown promising results in scientific research for its potential therapeutic applications. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been synthesized through various methods and has been studied for its effects on the serotonergic system in the brain. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has several advantages and limitations for lab experiments, and future directions for research include the optimization of its therapeutic potential and the exploration of its use as a radioligand for imaging studies. Further studies are needed to determine the safety and efficacy of 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine in human subjects.
Scientific Research Applications
1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. Animal studies have shown that 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has anxiolytic and antidepressant effects, as well as antipsychotic effects in a rat model of schizophrenia. 1-(2-chloro-6-fluorobenzyl)-4-(2,5-dimethylphenyl)piperazine has also been studied for its potential use as a radioligand for imaging studies of serotonin receptors in the brain.
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClFN2/c1-14-6-7-15(2)19(12-14)23-10-8-22(9-11-23)13-16-17(20)4-3-5-18(16)21/h3-7,12H,8-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWRPFWKRILNLNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C=CC=C3Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClFN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Chloro-6-fluorophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.